Cas no 1807105-62-9 (2-Bromomethyl-4-chloro-5-cyanobenzoic acid)
2-Bromomethyl-4-chloro-5-cyanobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromomethyl-4-chloro-5-cyanobenzoic acid
-
- Inchi: 1S/C9H5BrClNO2/c10-3-5-2-8(11)6(4-12)1-7(5)9(13)14/h1-2H,3H2,(H,13,14)
- InChI Key: JRRIWORPBADETM-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C(C#N)=CC=1C(=O)O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 275
- XLogP3: 2.4
- Topological Polar Surface Area: 61.1
2-Bromomethyl-4-chloro-5-cyanobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015019482-250mg |
2-Bromomethyl-4-chloro-5-cyanobenzoic acid |
1807105-62-9 | 97% | 250mg |
499.20 USD | 2021-06-18 | |
| Alichem | A015019482-500mg |
2-Bromomethyl-4-chloro-5-cyanobenzoic acid |
1807105-62-9 | 97% | 500mg |
790.55 USD | 2021-06-18 | |
| Alichem | A015019482-1g |
2-Bromomethyl-4-chloro-5-cyanobenzoic acid |
1807105-62-9 | 97% | 1g |
1,549.60 USD | 2021-06-18 |
2-Bromomethyl-4-chloro-5-cyanobenzoic acid Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2-Bromomethyl-4-chloro-5-cyanobenzoic acid
Professional Introduction to 2-Bromomethyl-4-chloro-5-cyanobenzoic acid (CAS No. 1807105-62-9)
2-Bromomethyl-4-chloro-5-cyanobenzoic acid, with the chemical identifier CAS No. 1807105-62-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzoic acid derivatives class, characterized by its unique structural features, including a bromomethyl group, a chloro substituent, and a cyano group at specific positions on the benzene ring. These structural attributes make it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.
The presence of the bromomethyl group at the 2-position and the chloro group at the 4-position introduces reactive sites that are highly valuable for further functionalization. This reactivity allows chemists to manipulate the molecule into more complex structures, making it a crucial building block in drug discovery programs. The cyano group at the 5-position adds another layer of chemical diversity, enabling various transformations such as reduction to an amine or hydrolysis to a carboxylic acid.
In recent years, there has been growing interest in benzoic acid derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds exhibit potential in modulating various biological pathways, including inflammation, pain perception, and metabolic processes. The specific arrangement of substituents in 2-Bromomethyl-4-chloro-5-cyanobenzoic acid contributes to its unique pharmacological profile, making it an attractive candidate for further investigation.
One of the most compelling aspects of this compound is its utility in constructing heterocyclic frameworks, which are prevalent in many bioactive molecules. The bromomethyl and chloro groups can be selectively modified using palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce aryl or amino groups, respectively. This capability is particularly valuable in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.
Recent advancements in medicinal chemistry have highlighted the importance of optimizing molecular properties such as solubility, bioavailability, and metabolic stability. 2-Bromomethyl-4-chloro-5-cyanobenzoic acid serves as an excellent scaffold for addressing these challenges. By leveraging its reactive sites, researchers can design derivatives with improved pharmacokinetic profiles while maintaining or enhancing biological activity.
The cyano group in this compound also offers opportunities for further derivatization. For instance, it can be reduced to an amine using catalytic hydrogenation or chemical reductants like lithium aluminum hydride (LiAlH₄). This transformation introduces a primary amine functionality, which is a common pharmacophore in many drugs. Additionally, hydrolysis of the cyano group yields a carboxylic acid derivative, expanding the range of possible modifications.
In academic research circles, 2-Bromomethyl-4-chloro-5-cyanobenzoic acid has been employed in studies exploring novel synthetic methodologies and reaction mechanisms. Its role as a precursor in constructing complex molecules underscores its importance as a research tool. For example, it has been used to develop new catalytic systems for asymmetric synthesis, where enantioselective transformations are crucial for producing chiral drugs with high efficacy and minimal side effects.
The pharmaceutical industry has also recognized the potential of this compound as an intermediate in drug development pipelines. Companies engaged in oncology research have shown particular interest due to its structural similarity to known antitumor agents. By incorporating modifications inspired by 2-Bromomethyl-4-chloro-5-cyanobenzoic acid, researchers aim to discover next-generation therapies that target cancer cells more effectively while reducing toxicity.
From a regulatory perspective, compounds like 2-Bromomethyl-4-chloro-5-cyanobenzoic acid must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This involves comprehensive characterization through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), as well as biological assays to assess their activity against relevant targets.
The synthesis of 2-Bromomethyl-4-chloro-5-cyanobenzoic acid itself presents interesting challenges due to its multiple reactive sites. Careful control of reaction conditions is essential to achieve high yields and purity levels required for pharmaceutical applications. Advances in synthetic methodologies continue to refine these processes, making it increasingly feasible to produce this compound on scales suitable for industrial use.
In conclusion,2-Bromomethyl-4-chloro-5-cyanobenzoic acid (CAS No. 1807105-62-9) represents a valuable asset in the chemist's arsenal for drug discovery and development. Its unique structural features provide numerous opportunities for functionalization and derivatization, enabling researchers to explore diverse pharmacological spaces. As our understanding of molecular interactions grows more sophisticated,2-Bromomethyl-4-chloro-5-cyanobenzoic acid will undoubtedly continue to play a pivotal role in shaping the future of medicinal chemistry.
1807105-62-9 (2-Bromomethyl-4-chloro-5-cyanobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)